Cas no 2229302-90-1 (3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol)

• Product Name: 3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol
• CAS No: 2229302-90-1
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5980394
• PubChem ID: 165675187
• Update Time: 2025-05-26

3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol
• EN300-1730678
• 2229302-90-1

• Inchi： 1S/C10H14N2O3/c1-14-8-4-12-9(15-2)3-7(8)10(13)5-11-6-10/h3-4,11,13H,5-6H2,1-2H3
• InChI Key： LVCLWLNNMGGWRR-UHFFFAOYSA-N
• SMILES： OC1(C2=CC(=NC=C2OC)OC)CNC1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol

Introduction to 3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol (CAS No: 2229302-90-1)

3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2229302-90-1, belongs to the class of azetidine derivatives, which have garnered considerable attention due to their versatile pharmacological properties. The presence of a pyridine moiety with dimethoxy substituents at the 2 and 5 positions enhances its interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The structural composition of 3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol incorporates a six-membered heterocyclic ring (azetidine) linked to a substituted pyridine ring. This configuration allows for multiple possible interactions with enzymes and receptors, which is a critical factor in determining its pharmacological efficacy. The dimethoxy groups on the pyridine ring contribute to hydrophobicity and may influence binding affinity and selectivity. Such structural features are often exploited in the design of molecules targeting neurological and inflammatory disorders.

In recent years, there has been growing interest in azetidine derivatives as scaffolds for developing novel therapeutic agents. The azetidine ring is known for its ability to mimic certain natural amino acid structures, which can be advantageous in designing peptidomimetics. Additionally, the pyridine moiety is a common pharmacophore in many drugs, known for its ability to engage with various biological targets such as kinases and G protein-coupled receptors. The combination of these features in 3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol suggests potential applications in treating conditions where these interactions are relevant.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Pyridine derivatives have been extensively studied for their effects on neurotransmitter systems, particularly serotonin and dopamine pathways. The dimethoxy substitution pattern may enhance binding affinity to specific serotonin receptors, which are implicated in depression, anxiety, and other mood disorders. Preclinical studies have indicated that similar compounds can modulate neurotransmitter release and receptor activity, offering a basis for further exploration.

Furthermore, 3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol may exhibit anti-inflammatory properties. Inflammation is a key pathological process in numerous diseases, including autoimmune conditions and chronic inflammatory disorders. The azetidine core can serve as a platform for designing molecules that inhibit inflammatory pathways by interacting with enzymes such as cyclooxygenases (COX) or lipoxygenases. The presence of the pyridine group further enhances its potential as an anti-inflammatory agent by allowing interactions with inflammatory cytokines and signaling molecules.

The synthesis of 3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the azetidine ring typically involves cyclization reactions, while the attachment of the pyridine moiety may involve nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity in these processes. The development of robust synthetic routes is crucial for scaling up production and conducting further biological evaluations.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological potential of 3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol. Molecular modeling studies have been used to predict binding modes and affinity for various biological targets. These simulations provide valuable insights into how structural modifications can enhance potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify lead compounds more efficiently.

In conclusion,3-(2,5-dimethoxypyridin-4-yl)azetidin-3-ol (CAS No: 2229302-90-1) represents a promising compound with potential applications in treating neurological and inflammatory disorders. Its unique structural features, including the azetidine ring and dimethoxy-substituted pyridine moiety, make it an attractive candidate for further research. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies.